Sporidesmolide III Sporidesmolide III Sporidesmolide III is a cyclodepsipeptide originally isolated from P. chartarum.

Brand Name: Vulcanchem
CAS No.: 1803-67-4
VCID: VC0158328
InChI: InChI=1S/C32H56N4O8/c1-15(2)13-21-31(41)43-25(19(9)10)29(39)36-24(18(7)8)28(38)34-22(14-16(3)4)32(42)44-26(20(11)12)30(40)35-23(17(5)6)27(37)33-21/h15-26H,13-14H2,1-12H3,(H,33,37)(H,34,38)(H,35,40)(H,36,39)/t21-,22+,23-,24+,25-,26-/m0/s1
SMILES: CC(C)CC1C(=O)OC(C(=O)NC(C(=O)NC(C(=O)OC(C(=O)NC(C(=O)N1)C(C)C)C(C)C)CC(C)C)C(C)C)C(C)C
Molecular Formula: C32H56N4O8
Molecular Weight: 624.8 g/mol

Sporidesmolide III

CAS No.: 1803-67-4

Cat. No.: VC0158328

Molecular Formula: C32H56N4O8

Molecular Weight: 624.8 g/mol

* For research use only. Not for human or veterinary use.

Sporidesmolide III - 1803-67-4

Specification

Description Sporidesmolide III is a cyclodepsipeptide originally isolated from P. chartarum.

CAS No. 1803-67-4
Molecular Formula C32H56N4O8
Molecular Weight 624.8 g/mol
IUPAC Name (3R,6R,9S,12S,15S,18S)-3,12-bis(2-methylpropyl)-6,9,15,18-tetra(propan-2-yl)-1,10-dioxa-4,7,13,16-tetrazacyclooctadecane-2,5,8,11,14,17-hexone
Standard InChI InChI=1S/C32H56N4O8/c1-15(2)13-21-31(41)43-25(19(9)10)29(39)36-24(18(7)8)28(38)34-22(14-16(3)4)32(42)44-26(20(11)12)30(40)35-23(17(5)6)27(37)33-21/h15-26H,13-14H2,1-12H3,(H,33,37)(H,34,38)(H,35,40)(H,36,39)/t21-,22+,23-,24+,25-,26-/m0/s1
Standard InChI Key UCQPBOFHICXBCU-HQJTZPOCSA-N
Isomeric SMILES CC(C)C[C@@H]1C(=O)O[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)O[C@H](C(=O)N[C@@H](C(=O)N1)C(C)C)C(C)C)CC(C)C)C(C)C)C(C)C
SMILES CC(C)CC1C(=O)OC(C(=O)NC(C(=O)NC(C(=O)OC(C(=O)NC(C(=O)N1)C(C)C)C(C)C)CC(C)C)C(C)C)C(C)C
Canonical SMILES CC(C)CC1C(=O)OC(C(=O)NC(C(=O)NC(C(=O)OC(C(=O)NC(C(=O)N1)C(C)C)C(C)C)CC(C)C)C(C)C)C(C)C
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